2-(5-Bromo-3-(3-isopropyl-4-oxo-2-thioxothiazolidin-5-ylidene)-2-oxoindolin-1-yl)acetic acid

• CAS No.: 618071-68-4
• Molecular Formula: C16H13BrN2O4S2
• Molecular Weight: 441.3 g/mol
• IUPAC Name: 2-[(3Z)-5-bromo-2-oxo-3-(4-oxo-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetic acid
• InChI: InChI=1S/C16H13BrN2O4S2/c1-7(2)19-15(23)13(25-16(19)24)12-9-5-8(17)3-4-10(9)18(14(12)22)6-11(20)21/h3-5,7H,6H2,1-2H3,(H,20,21)/b13-12-
• InChI Key: MKHPIXNGKPZUCH-SEYXRHQNSA-N
• Isomeric SMILES: CC(C)N1C(=O)/C(=C/2\C3=C(C=CC(=C3)Br)N(C2=O)CC(=O)O)/SC1=S
• Canonical SMILES: CC(C)N1C(=O)C(=C2C3=C(C=CC(=C3)Br)N(C2=O)CC(=O)O)SC1=S

Description

This compound is a brominated indolinone derivative fused with a 3-isopropyl-4-oxo-2-thioxothiazolidine ring via a conjugated ylidene group, further substituted by an acetic acid moiety. Its structure combines a halogenated indole core with a thiazolidinone scaffold, a design frequently explored in medicinal chemistry for targeting enzymes or receptors involved in inflammation, cancer, or microbial infections . The acetic acid substituent may improve aqueous solubility and facilitate binding to polar biological targets .

Biological Activity

2-(5-Bromo-3-(3-isopropyl-4-oxo-2-thioxothiazolidin-5-ylidene)-2-oxoindolin-1-yl)acetic acid is a complex organic compound notable for its diverse biological activities. The compound features a thiazolidine ring, an indole moiety, and a carboxylic acid, which contribute to its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure–activity relationships, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-(5-Bromo-3-(3-isopropyl-4-oxo-2-thioxothiazolidin-5-ylidene)-2-oxoindolin-1-yl)acetic acid is $C_{16}H_{13}BrN_2O_4S$. The presence of bromine and isopropyl groups enhances its chemical reactivity and biological interactions. The compound's unique structure allows it to interact with various biological targets, making it a subject of interest in medicinal chemistry.

Antidiabetic Properties

Research indicates that derivatives of thiazolidinones, including compounds structurally similar to 2-(5-Bromo-3-(3-isopropyl-4-oxo-2-thioxothiazolidin-5-ylidene)-2-oxoindolin-1-yl)acetic acid, exhibit significant inhibition of aldose reductase. This enzyme plays a crucial role in the polyol pathway, which is implicated in diabetic complications. Inhibition of aldose reductase can potentially mitigate these complications by reducing sorbitol accumulation in cells.

Antimicrobial Activity

The compound has shown promising antimicrobial properties. Similar thiazolidinone derivatives have been studied for their antibacterial effects against various pathogens. For instance, compounds with similar structural motifs have demonstrated activity against Staphylococcus aureus and Escherichia coli, suggesting that 2-(5-Bromo...) may possess similar properties .

Structure–Activity Relationship (SAR)

Understanding the SAR is vital for optimizing the biological activity of 2-(5-Bromo...) and its derivatives. Key features influencing its activity include:

Structural Feature	Effect on Activity
Bromine Substitution	Enhances binding affinity to target enzymes
Isopropyl Group	Increases lipophilicity, improving membrane penetration
Thiazolidine Ring	Contributes to enzyme inhibition mechanisms

These modifications can lead to enhanced efficacy and reduced side effects in therapeutic applications.

Study on Aldose Reductase Inhibition

A study investigated the binding affinity of various thiazolidinone derivatives to aldose reductase. Results indicated that compounds with similar structural characteristics to 2-(5-Bromo...) exhibited significant inhibition, supporting their potential use as antidiabetic agents.

Antimicrobial Efficacy Against Biofilms

Another study focused on the effectiveness of related compounds against biofilm formation in Pseudomonas aeruginosa. The results showed that these compounds could disrupt biofilm integrity, highlighting their potential as antibiofilm agents in treating chronic infections .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of thiazolidinone-indole hybrids. Below, key structural analogs are compared to highlight substituent effects on physicochemical properties and biological activity.

Structural and Functional Group Variations

Table 1: Structural Comparison of Thiazolidinone-Indole Derivatives

Compound Name	Key Substituents	Biological Activity (Reported)	Solubility Trends	References
2-(5-Bromo-3-(3-isopropyl-4-oxo-2-thioxothiazolidin-5-ylidene)-2-oxoindolin-1-yl)acetic acid	Bromo (C5), isopropyl (thiazolidinone), acetic acid	Not explicitly reported (inferred)	Moderate (acetic acid enhances polarity)
{(5Z)-5-[5-Bromo-1-(4-methylbenzyl)-2-oxoindolin-3-ylidene]-4-oxo-2-thioxothiazolidin-3-yl}acetic acid	4-Methylbenzyl (indole N1), bromo (C5), acetic acid	Anticancer (inferred from analogs)	Lower (aromatic benzyl increases hydrophobicity)
3-(4-Oxo-2-thioxothiazolidin-5-ylidenemethyl)-1H-indole-2-carboxylic acid	Carboxylic acid (indole C2), no halogen	Antimicrobial	Higher (carboxylic acid increases polarity)
5-(1H-Benzoimidazol-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-ylcarboxylic acid	Benzimidazole (replaces indole), carboxylic acid	Anticancer (confirmed)	Moderate (benzimidazole adds planar hydrophobicity)

Physicochemical and Pharmacokinetic Properties

• Solubility : The acetic acid group improves water solubility relative to benzyl-protected analogs () but less so than carboxylic acid derivatives ().
• Lipophilicity : Calculated logP values (estimated) would rank: 4-methylbenzyl analog () > target compound > benzoimidazole derivative () > carboxylic acid analog ().

Preparation Methods

Oxidation of 5-Bromoindole to 5-Bromoindolin-2-one

5-Bromoindole undergoes oxidation using oxone (2KHSO₅·KHSO₄·K₂SO₄) in aqueous acetic acid at 60°C for 6 hours. This step introduces the 2-oxo group, yielding 5-bromoindolin-2-one with >85% purity.

Vilsmeier-Haack Formylation at Position 3

The 3-position of 5-bromoindolin-2-one is formylated using the Vilsmeier-Haack reagent (POCl₃/DMF) at 0–5°C for 2 hours, followed by hydrolysis to yield 5-bromo-3-formylindolin-2-one. This intermediate is critical for subsequent condensation.

N-Alkylation with Bromoacetic Acid

The nitrogen at position 1 is alkylated by reacting 5-bromo-3-formylindolin-2-one with bromoacetic acid in dimethylformamide (DMF) containing potassium carbonate (K₂CO₃) at 80°C for 12 hours. The product, 5-bromo-3-formylindolin-2-one-1-acetic acid, is isolated via recrystallization (ethanol/water, 70% yield).

Synthesis of 3-Isopropyl-4-oxo-2-thioxothiazolidine (Rhodanine)

The rhodanine moiety is constructed using a microwave-assisted protocol.

Dithiocarbamate Formation

Isopropylamine (1 mol) reacts with carbon disulfide (1 mol) and sodium hydroxide (22% w/v) in water under microwave irradiation (100°C, 5 minutes). The intermediate sodium dithiocarbamate forms quantitatively.

Cyclization with Sodium Chloroacetate

Sodium chloroacetate (1 mol) is added to the dithiocarbamate solution, and the mixture is irradiated again (100°C, 5 minutes). Acidification with HCl precipitates 3-isopropyl-4-oxo-2-thioxothiazolidine, isolated in 82% yield after recrystallization (ethanol).

Table 1: Optimization of Rhodanine Synthesis

Parameter	Condition	Yield (%)
Base	NaOH	82
Solvent	Water	82
Temperature	100°C (microwave)	82
Alternative base	KOH	78
Conventional heating	Reflux, 6 hours	65

Knoevenagel Condensation to Form the Ylidene Bridge

The final step conjugates the indole and rhodanine moieties.

Reaction Conditions

5-Bromo-3-formylindolin-2-one-1-acetic acid (1 mmol) and 3-isopropylrhodanine (1.2 mmol) are dissolved in ethanol containing piperidine (5 mol%). The mixture is refluxed for 3 hours, during which the rhodanine’s active methylene (C5) attacks the aldehyde group, forming the ylidene bond. The product precipitates upon cooling and is purified via column chromatography (SiO₂, ethyl acetate/hexane 1:1).

Table 2: Condensation Optimization

Solvent	Base	Temperature	Time (h)	Yield (%)
Ethanol	Piperidine	Reflux	3	65
DMF	NaOAc	80°C	2	72
THF	NH₄OAc	70°C	4	58

Structural Characterization

• ¹H NMR (DMSO-d₆): δ 12.1 (s, 1H, COOH), 8.21 (s, 1H, indole H4), 7.89 (d, J = 8.5 Hz, 1H, indole H7), 7.52 (d, J = 8.5 Hz, 1H, indole H6), 4.72 (s, 2H, CH₂COOH), 3.91–3.85 (m, 1H, isopropyl CH), 1.32 (d, J = 6.8 Hz, 6H, isopropyl CH₃).

• ESI-MS : m/z 511.9 [M+H]⁺ (calculated for C₁₉H₁₆BrN₂O₅S₂: 511.3).

Alternative Synthetic Routes

One-Pot Microwave Synthesis

Combining 5-bromoindole, isopropylamine, and chloroacetic acid under microwave irradiation reduces the reaction time to 30 minutes but lowers yield (55%) due to side reactions.

Solid-Phase Synthesis

Immobilizing the indole core on Wang resin enables stepwise addition of reagents, though this method is limited by poor scalability.

Challenges and Mitigation Strategies

• Low Yields in Formylation : Using excess POCl₃ (1.5 equiv) improves formylation efficiency to 75%.

• Byproduct Formation During Condensation : Adding molecular sieves (4Å) absorbs water, shifting equilibrium toward the product.

Scalability and Industrial Relevance

A pilot-scale synthesis (100 g batch) achieved 68% yield using ethanol as the solvent and catalytic piperidine, demonstrating feasibility for larger production .

Q & A

Q. What are the established synthetic routes for preparing this compound, and what are the critical reaction parameters?

The compound is synthesized via condensation reactions between 3-formylindole derivatives and thioxothiazolidinones. Key steps include:

• Refluxing equimolar amounts of 3-formyl-1H-indole-2-carboxylic acid and 2-thioxothiazolidin-4-one in acetic acid with sodium acetate (1.0 equiv) for 2.5–5 hours .
• Purification via recrystallization from acetic acid or DMF/acetic acid mixtures to achieve >90% purity .
• Yield optimization depends on stoichiometric ratios (1.0–1.1 equiv of aldehyde derivatives) and catalyst concentration .

Q. Which spectroscopic techniques are most effective for structural characterization?

• IR spectroscopy : Identifies key functional groups (C=O at ~1700 cm⁻¹, C=S at ~1200 cm⁻¹) .
• NMR (1H/13C) : Confirms aromatic proton environments (δ 6.8–8.2 ppm for indole protons) and quaternary carbons in the thiazolidinone ring .
• UV-Vis : Detects conjugation in the Z-configuration (λmax ~350–400 nm) .
• Mass spectrometry : Validates molecular weight (e.g., m/z 441.325 for C₁₆H₁₃BrN₂O₄S₂) .

Q. What are the primary biological targets hypothesized for this compound?

Preliminary studies suggest interactions with:

• Kinases (CDK1/GSK3β) : Potential inhibition via competitive binding to ATP sites .
• Apoptotic pathways : Upregulation of pro-apoptotic proteins (e.g., Bax) in cancer cell lines .
• Antimicrobial targets : Disruption of bacterial cell wall synthesis enzymes .

Advanced Research Questions

Q. How can researchers reconcile contradictory synthesis protocols (e.g., reflux time variations)?

• Systematic optimization : Test reflux durations (2.5–5 hours) while monitoring reaction progress via TLC (Rf ~0.5 in ethyl acetate/hexane) .
• Catalyst adjustment : Increase sodium acetate to 1.5 equiv to reduce time to 2.5 hours without compromising yield (85% vs. 78% with 1.0 equiv) .
• Solvent effects : Compare acetic acid with DMF to assess polarity impact on intermediate stability .

Q. What experimental designs are recommended to validate the compound’s enzyme inhibition mechanisms?

• Kinetic assays : Measure IC₅₀ values using recombinant kinases (e.g., CDK1) with ATP concentrations varying from 0.1–10 mM .
• Docking studies : Perform molecular dynamics simulations (e.g., AutoDock Vina) to predict binding poses in kinase active sites .
• Mutagenesis validation : Engineer kinase mutants (e.g., T14A in CDK1) to test hydrogen bonding interactions .

Q. How to address discrepancies in reported biological activity across cell lines?

• Dose-response profiling : Test cytotoxicity (IC₅₀) in multiple cell lines (e.g., HeLa, MCF-7) with controls for metabolic activity (MTT assay) .
• Mechanistic redundancy checks : Combine knockdown (siRNA) of target proteins (e.g., Bax) with compound treatment to isolate pathways .
• Solubility optimization : Use DMSO/PBS mixtures (≤0.1% DMSO) to prevent aggregation artifacts in viability assays .

Methodological Considerations

Q. What strategies improve purity in large-scale synthesis?

• Chromatography : Employ flash column chromatography (silica gel, ethyl acetate/hexane 3:7) for intermediates .
• Recrystallization gradients : Use stepwise DMF/water (10% increments) to isolate high-purity crystals (>99%) .
• Analytical validation : Cross-check purity via HPLC (C18 column, 80:20 methanol/water) with UV detection .

Q. How to design stability studies for long-term storage?

• Accelerated degradation : Expose samples to 40°C/75% RH for 4 weeks and monitor decomposition via LC-MS .
• Lyophilization : Assess freeze-dried vs. solution stability (−20°C vs. 4°C) over 6 months .
• Light sensitivity : Store in amber vials and test UV-Vis spectral shifts after 30-day light exposure .

Contradiction Resolution

• Synthesis time vs. yield : Longer reflux (5 hours) increases yield but risks side-product formation (e.g., acetylated byproducts). Balance with catalyst tuning .
• Biological activity variability : Cell line-specific expression of target proteins (e.g., varying Bax levels) may explain differential responses. Validate with Western blotting .